Cas no 481075-57-4 (Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-)

• Product Name: Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
• CAS No: 481075-57-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 3999918
• PubChem ID: 10998922
• Update Time: 2025-04-22

Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
• PUQLKJDBLOZDFG-UHFFFAOYSA-N
• 481075-57-4
• SCHEMBL24214278
• DB-393650
• 3-(Trifluoromethyl)-5-(2-hydroxyethyl)benzoic acid
• AKOS024263397
• 3-(2-hydroxyethyl)-5-(trifluoromethyl)benzoic Acid

• Inchi： 1S/C10H9F3O3/c11-10(12,13)8-4-6(1-2-14)3-7(5-8)9(15)16/h3-5,14H,1-2H2,(H,15,16)
• InChI Key： PUQLKJDBLOZDFG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(CCO)=C1

Computed Properties

• Exact Mass: 234.05037863Da
• Monoisotopic Mass: 234.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų